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Compound of Interest

Compound Name: 5-bromo-1H-indazol-3-ol

Cat. No.: B1287638

Hazard Identification and Core Toxicological
Profile

5-bromo-1H-indazol-3-ol is a solid compound that presents multiple health hazards upon
exposure. The primary risks are associated with its irritant properties and potential toxicity if
ingested or inhaled. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides a clear summary of its hazards.

GHS Classification

The compound is classified with the signal word "Warning" and is associated with several
hazard statements.[1] Understanding these classifications is the first step in a robust risk
assessment.
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Hazard Class Category Hazard Statement GHS Code
Acute Toxicity, Oral 4 Harmful if swallowed H302
Acute Toxicity, o

4 Harmful if inhaled H332
Inhalation
Skin

2 Causes skin irritation H315

Corrosion/Irritation

Serious Eye Causes serious eye
- 2 o H319
Damage/Eye Irritation irritation
Specific Target Organ _
o ) May cause respiratory
Toxicity (Single 3 T H335
Irritation
Exposure)

Table 1: GHS Hazard Classification for 5-bromo-1H-indazol-3-ol.[1]

Interpreting the Hazards

The causality behind these classifications stems from the molecule's reactivity. As a
halogenated heterocyclic compound, it can interact with biological macromolecules, leading to
irritation and toxic effects.

o H302/H332 (Harmful if Swallowed/Inhaled): This indicates that significant adverse health
effects can occur if the compound enters the body via ingestion or inhalation. The primary
preventative measure is to strictly avoid creating and breathing dust and to prohibit eating,
drinking, or smoking in the laboratory.[2][3][4]

e H315 (Causes Skin Irritation): Direct contact with the skin can lead to local inflammation,
redness, or dermatitis. This necessitates the use of appropriate chemical-resistant gloves
and a lab coat at all times.[5][6]

e H319 (Causes Serious Eye Irritation): The eyes are particularly vulnerable. Even small
amounts of dust can cause significant irritation, pain, and potential damage. This hazard
underscores the mandatory use of safety glasses with side shields or chemical goggles.[5][6]
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¢ H335 (May Cause Respiratory Irritation): Inhalation of the dust can irritate the nose, throat,
and lungs, leading to coughing and shortness of breath. All handling of the solid compound
must be performed in a certified chemical fume hood to prevent respiratory exposure.[2][5][6]

Caption: Relationship between chemical properties and primary hazards.

Exposure Control and Personal Protection

A multi-layered approach, known as the Hierarchy of Controls, is the authoritative standard for
mitigating exposure to hazardous chemicals. Personal Protective Equipment (PPE) is the final,
but critical, line of defense.

Hierarchy of Controls for 5-bromo-1H-indazol-3-ol

Elimination
(Not Feasible)

Substitution
(Use less hazardous alternative if possible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)
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Caption: The Hierarchy of Controls model for risk reduction.

Engineering Controls

These are the most effective controls as they isolate the hazard from the user.

e Chemical Fume Hood: All weighing and handling of 5-bromo-1H-indazol-3-ol must be

conducted inside a properly functioning and certified chemical fume hood. This is non-

negotiable and serves to control respiratory exposure.[7][8]

o Eyewash Stations and Safety Showers: These must be readily accessible and located near

the workstation.[6][7] Ensure they are tested regularly.

Personal Protective Equipment (PPE)

The appropriate PPE must be worn at all times when handling this compound.

PPE Item

Specification

Rationale

Hand Protection

Nitrile rubber gloves. Inspect

for integrity before each use.

Provides a barrier against skin
contact, preventing irritation
(H315).[3]

Eye Protection

Safety glasses with side-
shields (ANSI Z87.1 or EN 166

compliant) or chemical splash

goggles.

Protects against airborne dust
particles causing serious eye
irritation (H319).[4][6]

Skin and Body Protection

Fully buttoned laboratory coat.
Wear full-length pants and

closed-toe shoes.

Prevents accidental skin

contact on arms and body.[6]

[8]

Respiratory Protection

Not typically required if work is
performed within a certified

fume hood.

The fume hood provides
adequate respiratory
protection from dust (H335,
H332).[6]

Table 2: Required Personal Protective Equipment (PPE).
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Step-by-Step PPE Protocol

 Inspect: Before entering the lab, ensure all PPE is available and in good condition.

e Donning Order: First, put on the lab coat and fasten it completely. Next, put on safety glasses
or goggles. Finally, put on gloves, ensuring the cuffs are pulled over the sleeves of the lab
coat.

» Doffing Order: To prevent contamination, remove PPE in the reverse order. First, remove
gloves using a technique that avoids touching the outside with bare skin. Then, remove the
lab coat. Finally, remove eye protection.

e Hygiene: Wash hands thoroughly with soap and water after removing all PPE and before
leaving the laboratory.[3][8]

Safe Handling and Storage Procedures

Adherence to strict protocols during handling and storage is essential for preventing accidental
exposure and maintaining the compound's integrity.

Protocol for Handling Solid 5-bromo-1H-indazol-3-ol

o Preparation: Designate a specific area within the fume hood for handling. Cover the work
surface with absorbent, disposable bench paper.

» Container Handling: Before opening, gently tap the container to settle the contents. Open the
container slowly to avoid creating airborne dust.

o Weighing: Use a spatula to carefully transfer the desired amount of solid to a tared weigh
boat or vessel. Avoid any scooping actions that could generate dust.

o Post-Handling: Securely close the primary container. Clean the spatula and any
contaminated surfaces within the fume hood using a solvent-moistened wipe.

o Waste: Dispose of all contaminated materials (e.g., weigh boats, wipes, bench paper) in a
designated hazardous waste container.[9]

Storage Requirements
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Proper storage is crucial for both safety and chemical stability.

» Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][5]
[10] Arecommended storage temperature is between 2-8°C.[1][11]

e Incompatibilities: Keep away from strong oxidizing agents, strong bases, amines, and strong
reducing agents.[6]

e Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
GHS hazard pictograms and warnings.

Emergency Procedures

Preparedness is key to mitigating the impact of an accident or exposure.

First Aid Measures

Immediate and appropriate first aid is critical. Always seek medical attention after any exposure
and provide the Safety Data Sheet (SDS) to the responding medical personnel.[9]
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is

) difficult, administer oxygen. If breathing has
Inhalation o —

stopped, perform artificial respiration. Seek

immediate medical attention.[5][10][12]

Immediately remove contaminated clothing.
) Flush the affected skin with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation occurs or persists.[6][10][12]

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting

Eye Contact the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[5][6][12]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , - .
unconscious person. Call a physician or poison

control center immediately.[5][6][9]

Table 3: Emergency First Aid Procedures.

Accidental Release Measures

o Evacuate: Alert personnel in the immediate area and evacuate if necessary.
e Ventilate: Ensure the area is well-ventilated, but only through the fume hood system.
« Control: Prevent further spillage. Avoid generating dust at all costs.

o Clean-up: Wearing appropriate PPE, carefully sweep or vacuum up the spilled solid. Place
the material into a suitable, labeled container for hazardous waste disposal.[5][6]

o Decontaminate: Wash the spill area thoroughly with soap and water once the solid has been
removed.
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o Report: Report the incident to the appropriate laboratory or institutional safety officer.

Fire-Fighting Measures

» Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam. Use media suitable for the surrounding fire.[5][9]

e Hazards of Combustion: The compound is not considered a significant fire risk, but
containers may burn.[5] Thermal decomposition can produce hazardous and corrosive
fumes, including carbon oxides, nitrogen oxides, and hydrogen bromide.[6][10]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[9][10]

Accidental Spill
Secure Area Clean Spill Dispose as
s (Avoid Dusy
Spill or Exposure Occurs Personal Exposure
I Remove from Source Administer First Aid Seek Medical Attention
(See Table 3) (Bring SDS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 11. 5-Bromo-1H-indazol-3-ol (BLDP-BD102877-250mg) bei H6lzel-Diagnostika [hoelzel-
biotech.com]

e 12. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

 To cite this document: BenchChem. [5-bromo-1H-indazol-3-ol safety and handling
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287638#5-bromo-1h-indazol-3-ol-safety-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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